Cas no 179406-60-1 (5-Isoxazolecarboxaldehyde, 3-(2,6-dimethylphenyl)-)

• Product Name: 5-Isoxazolecarboxaldehyde, 3-(2,6-dimethylphenyl)-
• CAS No: 179406-60-1
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 1369056
• Update Time: 2024-08-16

5-Isoxazolecarboxaldehyde, 3-(2,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxaldehyde, 3-(2,6-dimethylphenyl)-
• 3-(2,6-dimethylphenyl)isoxazole-5-carbaldehyde

• Inchi： 1S/C12H11NO2/c1-8-4-3-5-9(2)12(8)11-6-10(7-14)15-13-11/h3-7H,1-2H3
• InChI Key： RWBWGPOCLCSFDM-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC(C2=C(C)C=CC=C2C)=N1

Computed Properties

• Exact Mass: 201.07903

Experimental Properties

• Density: 1.150±0.06 g/cm3(Predicted)
• Boiling Point: 336.8±30.0 °C(Predicted)
• PSA: 43.1
• pka: -4.49±0.50(Predicted)